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Compound of Interest

Compound Name: 2-Pyridylethylmercaptan

Cat. No.: B013859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

2-Pyridylethylmercaptan (also known as 2-(2-Pyridyl)ethanethiol), a compound utilized in

various research and development applications. Adherence to these guidelines is crucial for

ensuring a safe laboratory environment.

Chemical and Physical Properties
Proper handling and storage procedures are directly influenced by the physical and chemical

properties of a substance. The following table summarizes the key properties of 2-
Pyridylethylmercaptan.
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Property Value Reference

Molecular Formula C7H9NS [1]

Molecular Weight 139.22 g/mol [1]

Appearance Colorless to yellow liquid [2]

Odor Pungent sulfurous aroma [2]

Boiling Point
57.00 to 58.00 °C @ 0.60 mm

Hg
[2]

Melting Point 30 - 32 °C (86 - 90 °F) [3]

Water Solubility 50 g/L (20°C) [4]

Autoignition Temperature 480 °C / 896 °F [4]

Toxicological Data
Understanding the toxicity of a chemical is fundamental to assessing its risk. The available

acute toxicity data for related compounds is presented below.

Test Type
Route of
Exposure

Species Dose Reference

LD50 Oral Quail 421 mg/kg [3]

LD50 Oral Mouse 600 mg/kg [5]

LD50 Intraperitoneal Mouse 500 mg/kg [5]

LD50 Intraperitoneal Mouse 250 mg/kg [6]

LD50 Intravenous Mouse 250 mg/kg [6]

Note: Some data pertains to the related compound 2-Mercaptopyridine.

Hazard Identification and Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Pyridineethanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pyridineethanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pyridinemethanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pyridinemethanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pyridinemethanethiol
https://www.sigmaaldrich.com/US/en/sds/aldrich/m78259
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/US/en/sds/aldrich/m78259
https://www.drugfuture.com/toxic/q114-q249.html
https://www.drugfuture.com/toxic/q114-q249.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Mercaptopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Mercaptopyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Pyridylethylmercaptan is classified as a hazardous substance. The GHS classifications are

summarized below.

Hazard Class Category

Flammable liquids Category 2 or 3 [7][8]

Acute toxicity (Oral) Category 3 or 4 [3][8]

Acute toxicity (Dermal) Category 2 or 4 [8]

Acute toxicity (Inhalation) Category 2 or 4 [8]

Skin corrosion/irritation Category 1 or 2 [3][4][8]

Serious eye damage/eye

irritation
Category 1 or 2A [3][4][8]

Specific target organ toxicity

(single exposure)

Category 3 (Respiratory

system)
[3][4]

Carcinogenicity Category 2 [8]

Reproductive toxicity Category 2 [8]

Hazard Statements:

H226: Flammable liquid and vapour.

H301/H302: Toxic or harmful if swallowed.[3]

H310: Fatal in contact with skin.

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H330: Fatal if inhaled.

H335: May cause respiratory irritation.[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b013859?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/532967
https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/m78259
https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/m78259
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/m78259
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/m78259
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/m78259
https://www.sigmaaldrich.com/US/en/sds/aldrich/m78259
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/US/en/sds/aldrich/m78259
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/US/en/sds/aldrich/m78259
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling Precautions and Experimental Workflow
Strict adherence to safety protocols is mandatory when working with 2-
Pyridylethylmercaptan. The following diagram illustrates the recommended handling

workflow.
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Caption: General Handling Workflow for 2-Pyridylethylmercaptan.
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Key Handling Precautions:

Always work in a well-ventilated area, preferably a chemical fume hood.[7]

Avoid breathing mist or vapors.[7]

Wash skin thoroughly after handling.[7]

Do not eat, drink, or smoke when using this product.[7][8]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[7][8]

Use explosion-proof electrical, ventilating, and lighting equipment.[7][8]

Take precautionary measures against static discharge.[7]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is essential to prevent exposure.

Protection Type Specification

Eye/Face Protection

Wear chemical safety goggles or a face shield

as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[9]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[10] Remove and wash

contaminated clothing before reuse.[10]

Respiratory Protection

If vapors or aerosols are generated, a respirator

is required.[7] Follow OSHA respirator

regulations found in 29 CFR 1910.134 or

European Standard EN 149.[10]

First-Aid Measures
In the event of exposure, immediate action is critical.
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing has

stopped, provide artificial respiration. Oxygen

may be administered if necessary. Seek

immediate medical attention.[7]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water

or shower.[7] Consult a physician.[7]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, also under the eyelids.[9] Remove

contact lenses if present and easy to do.[8] Call

an ophthalmologist.[7]

Ingestion

Immediately make the victim drink water (two

glasses at most).[7] Do NOT induce vomiting.[8]

Call a physician or poison control center

immediately.[8]

Fire-Fighting Measures
2-Pyridylethylmercaptan is a flammable liquid.

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (CO2), or

appropriate foam.[10]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[11] Containers may explode when heated.[11] Thermal decomposition can lead to the

release of irritating gases and vapors.[9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7][9]

Incompatible Materials
To prevent hazardous reactions, 2-Pyridylethylmercaptan should be stored away from the

following materials.
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Caption: Incompatible Materials with 2-Pyridylethylmercaptan.

Accidental Release Measures
In the event of a spill:

Ensure adequate ventilation.[9]

Evacuate personnel from the danger area.[7]

Wear appropriate personal protective equipment.[9]

Keep away from heat and sources of ignition.[7]

For small spills, sweep up or absorb the material and place it into a suitable, clean, dry,

closed container for disposal.[10]

Avoid generating dust or vapors.[10]

Prevent the substance from entering drains.[9]

This technical guide is intended to provide comprehensive safety information for trained

professionals. Always refer to the specific Safety Data Sheet provided by the manufacturer

before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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